1-(Furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-(oxolan-2-ylmethyl)-1-(pyridin-2-ylmethyl)urea
• InChI: InChI=1S/C17H21N3O3/c21-17(19-11-15-6-3-9-22-15)20(13-16-7-4-10-23-16)12-14-5-1-2-8-18-14/h1-2,4-5,7-8,10,15H,3,6,9,11-13H2,(H,19,21)
• InChI Key: VSEPCZFQAQIUOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)N(CC2=CC=CC=N2)CC3=CC=CO3
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

1-(Furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)urea is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have unique biochemical and physiological effects that make it a promising candidate for further investigation.

Scientific Research Applications

Control of Site of Lithiation

Lithiation of Pyridine Derivatives

The lithiation of N-(pyridin-3-ylmethyl)pivalamide and related derivatives demonstrates the control of lithiation sites, which is crucial for synthesizing substituted derivatives. This process involves using tert-butyllithium in anhydrous tetrahydrofuran at low temperatures, leading to high yields of substituted derivatives after reaction with various electrophiles. This methodology could potentially be applied to the synthesis and functionalization of complex molecules like 1-(Furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)urea for various scientific purposes, including material science and pharmacology (Smith et al., 2013).

Synthesis of Novel Pyridine and Naphthyridine Derivatives

Dimerization Reactions

The synthesis of novel pyridine and naphthyridine derivatives via dimerization reactions showcases the chemical versatility and potential for creating complex heterocyclic structures. Such methodologies could be relevant for the synthesis and exploration of novel properties of 1-(Furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)urea in drug discovery and development (Abdelrazek et al., 2010).

Synthesis of Furan and Pyrano Pyrimidinones

One-Pot Diastereoselective Synthesis

The one-pot synthesis of furano and pyrano pyrimidinones (thiones) using poly(N-bromo-N-ethyl-benzene-1,3-disulfonamide) demonstrates an efficient approach to synthesizing complex heterocyclic compounds. This method could offer insights into synthesizing and modifying 1-(Furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)urea for potential applications in medicinal chemistry and materials science (Ghorbani‐Vaghei et al., 2015).

Synthesis and Bioactivity of Urea Derivatives

Antimicrobial Activity

The synthesis and characterization of N-substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4-b)pyridine-2-yl]ureas, followed by evaluation of their antimicrobial activity, exemplify the potential biomedical applications of urea derivatives. This research indicates the possible use of 1-(Furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)urea in developing novel antimicrobial agents (Reddy et al., 2003).